92-22-8

2',5'-Diethoxybenzanilide

In Stock

• CAS RN:
• 92-22-8

• Formula:
• C17H19NO3

• InChI:
• InChI=1S/C17H19NO3/c1-3-20-14-10-11-16(21-4-2)15(12-14)18-17(19)13-8-6-5-7-9-13/h5-12H,3-4H2,1-2H3,(H,18,19)

• InChIKey:
• OEZDYMAFWLGKFC-UHFFFAOYSA-N

• 2',5'-Diethoxybenzanilide is a useful research compound. Its molecular formula is C17H19NO3 and its molecular weight is 285.34 g/mol. The purity is usually 95%.

Thioxanthone

In Stock

• CAS RN:
• 492-22-8

• Formula:
• C13H8OS

• InChI:
• InChI=1S/C13H8OS/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1-8H

• InChIKey:
• YRHRIQCWCFGUEQ-UHFFFAOYSA-N

• Thioxanthone, also known as Thioxanthone, is a useful research compound. Its molecular formula is C13H8OS and its molecular weight is 212.27 g/mol. The purity is usually 95%.

2-Propenoic acid, 2-methyl-, 2-[2-(ethenyloxy)ethoxy]ethyl ester

Usually In Stock

• CAS RN:
• 76392-22-8

• Formula:
• C10H16O4

• InChI:
• InChI=1S/C10H16O4/c1-4-12-5-6-13-7-8-14-10(11)9(2)3/h4H,1-2,5-8H2,3H3

• InChIKey:
• MGMSZKIPUNOMCS-UHFFFAOYSA-N

• 2-Propenoic acid, 2-methyl-, 2-[2-(ethenyloxy)ethoxy]ethyl ester is a useful research compound. Its molecular formula is C10H16O4 and its molecular weight is 200.23 g/mol. The purity is usually 95%.

(R)-2-Bromo-3-methylbutyric acid

In Stock

• CAS RN:
• 76792-22-8

• Formula:
• C5H9BrO2

• InChI:
• InChI=1S/C5H9BrO2/c1-3(2)4(6)5(7)8/h3-4H,1-2H3,(H,7,8)/t4-/m1/s1

• InChIKey:
• UEBARDWJXBGYEJ-SCSAIBSYSA-N

• (R)-2-Bromo-3-methylbutyric acid is a useful research compound. Its molecular formula is C5H9BrO2 and its molecular weight is 181.03 g/mol. The purity is usually 95%.

Lauroyl arginine

Usually In Stock

• CAS RN:
• 42492-22-8

• Formula:
• C18H36N4O3

• InChI:
• InChI=1S/C18H36N4O3/c1-2-3-4-5-6-7-8-9-10-13-16(23)22-15(17(24)25)12-11-14-21-18(19)20/h15H,2-14H2,1H3,(H,22,23)(H,24,25)(H4,19,20,21)/t15-/m0/s1

• InChIKey:
• XTJKNGLLPGBHHO-HNNXBMFYSA-N

• Lauroyl arginine is a useful research compound. Its molecular formula is C18H36N4O3 and its molecular weight is 356.5 g/mol. The purity is usually 95%.

7-Bromoquinazoline

In Stock

• CAS RN:
• 89892-22-8

• Formula:
• C8H5BrN2

• InChI:
• InChI=1S/C8H5BrN2/c9-7-2-1-6-4-10-5-11-8(6)3-7/h1-5H

• InChIKey:
• KMVULHBAEVRKCP-UHFFFAOYSA-N

• 7-Bromoquinazoline is a useful research compound. Its molecular formula is C8H5BrN2 and its molecular weight is 209.04 g/mol. The purity is usually 95%.

Carbanilic acid, m-heptyloxy-, 2-piperidinoethyl ester, hydrochloride

• CAS RN:
• 55792-22-8

• Formula:
• C21H35ClN2O3

• InChI:
• InChI=1S/C21H34N2O3.ClH/c1-2-3-4-5-9-16-25-20-12-10-11-19(18-20)22-21(24)26-17-15-23-13-7-6-8-14-23;/h10-12,18H,2-9,13-17H2,1H3,(H,22,24);1H

• InChIKey:
• FWXCTXLSDFLQJC-UHFFFAOYSA-N

• Carbanilic acid, m-heptyloxy-, 2-piperidinoethyl ester, hydrochloride is a bioactive chemical.

(4-(Pyridin-4-yl)phenyl)methanol

In Stock

• CAS RN:
• 217192-22-8

• Formula:
• C12H11NO

• InChI:
• InChI=1S/C12H11NO/c14-9-10-1-3-11(4-2-10)12-5-7-13-8-6-12/h1-8,14H,9H2

• InChIKey:
• JTQRRRUVWBLIFL-UHFFFAOYSA-N

• (4-(Pyridin-4-yl)phenyl)methanol is a useful research compound. Its molecular formula is C12H11NO and its molecular weight is 185.22 g/mol. The purity is usually 95%.

N-(2-(6-((2-oxo-2-(phenethylamino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 893992-22-8

• Formula:
• C24H24N6O2S

• InChI:
• InChI=1S/C24H24N6O2S/c31-22(25-15-13-18-7-3-1-4-8-18)17-33-23-12-11-20-27-28-21(30(20)29-23)14-16-26-24(32)19-9-5-2-6-10-19/h1-12H,13-17H2,(H,25,31)(H,26,32)

• InChIKey:
• BKDHRYOMAKWXSY-UHFFFAOYSA-N

• N-(2-(6-((2-oxo-2-(phenethylamino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H24N6O2S and its molecular weight is 460.56. The purity is usually 95%.

N-methyl-1-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)methanamine

In Stock

• CAS RN:
• 916792-22-8

• Formula:
• C12H18N2

• InChI:
• InChI=1S/C12H18N2/c1-13-9-10-5-6-12-11(8-10)4-3-7-14(12)2/h5-6,8,13H,3-4,7,9H2,1-2H3

• InChIKey:
• OHBYUIJYWIIRTE-UHFFFAOYSA-N

• N-methyl-1-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)methanamine is a useful research compound. Its molecular formula is C12H18N2 and its molecular weight is 190.28 g/mol. The purity is usually 95%.

2,5-Dichloro-3'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898792-22-8

• Formula:
• C18H17Cl2NO2

• InChI:
• InChI=1S/C18H17Cl2NO2/c19-15-4-5-17(20)16(11-15)18(22)14-3-1-2-13(10-14)12-21-6-8-23-9-7-21/h1-5,10-11H,6-9,12H2

• InChIKey:
• DXHKURVKQCMRLF-UHFFFAOYSA-N

• 2,5-Dichloro-3'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NO2 and its molecular weight is 350.2 g/mol. The purity is usually 95%.

1,4-Bis(1-adamantylcarbonyl)piperazine

In Stock

• CAS RN:
• 102292-22-8

• Formula:
• C26H38N2O2

• InChI:
• InChI=1S/C26H38N2O2/c29-23(25-11-17-5-18(12-25)7-19(6-17)13-25)27-1-2-28(4-3-27)24(30)26-14-20-8-21(15-26)10-22(9-20)16-26/h17-22H,1-16H2

• InChIKey:
• FFKZULBOUPKIET-UHFFFAOYSA-N

• 1,4-Bis(1-adamantylcarbonyl)piperazine is a useful research compound. Its molecular formula is C26H38N2O2 and its molecular weight is 410.602. The purity is usually 95%.

2-Chloro-3-fluoro-4-(trifluoromethyl)pyridine

In Stock

• CAS RN:
• 628692-22-8

• Formula:
• C6H2ClF4N

• InChI:
• InChI=1S/C6H2ClF4N/c7-5-4(8)3(1-2-12-5)6(9,10)11/h1-2H

• InChIKey:
• YKQVABFVOGPIKX-UHFFFAOYSA-N

• 2-Chloro-3-fluoro-4-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C6H2ClF4N and its molecular weight is 199.53 g/mol. The purity is usually 95%.

Contractubex

• CAS RN:
• 115792-22-8

• Formula:
• C10H19NO3

• Contractubex, also known as Contractubex, is a useful research compound. Its molecular formula is C10H19NO3. The purity is usually 95%.

Delamanid

In Stock

• CAS RN:
• 681492-22-8

• Formula:
• C25H25F3N4O6

• InChI:
• InChI=1S/C25H25F3N4O6/c1-24(15-31-14-22(32(33)34)29-23(31)38-24)16-35-18-4-2-17(3-5-18)30-12-10-20(11-13-30)36-19-6-8-21(9-7-19)37-25(26,27)28/h2-9,14,20H,10-13,15-16H2,1H3/t24-/m1/s1

• InChIKey:
• XDAOLTSRNUSPPH-XMMPIXPASA-N

• Delamanid is an antimycobacterial compound. It is active against clinical isolates of M. tuberculosis that are susceptible (MIC90s = 0.01194-0.01248 μg/ml) or resistant to rifampicin, isoniazid, ethambutol, and/or streptomycin ( MIC90s = 0.01221-0.01341 μg/ml). It inhibits the synthesis of methoxy- and keto-mycolic acid in the M. bovis strain BCG (IC50s = 0.036 and 0.021 μg/ml, respectively). Delamanid (0.1, 0.3, and 1 μg/ml) inhibits the growth of the M. tuberculosis strain H37Rv in infected THP-1 cells. It decreases lung bacterial burden in a mouse model of M. tuberculosis infection in a dose-dependent manner.
  Delamanid is a nitro-dihydro-imidazooxazole derivative, with antimycobacterial activity. Upon oral administration, delamanid, a prodrug, is activated via the mycobacterial F420 coenzyme system to form a reactive intermediate metabolite that inhibits the synthes...

1,9-Dithia-4,12-diazadispiro[4.2.4^{8}.2^{5}]tetradecane dihydrochloride

In Stock

• CAS RN:
• 1221792-22-8

• Formula:
• C10H20Cl2N2S2

• InChI:
• InChI=1S/C10H18N2S2.2ClH/c1-2-10(12-6-8-14-10)4-3-9(1)11-5-7-13-9;;/h11-12H,1-8H2;2*1H

• InChIKey:
• XDDMPIDQIKBPJL-UHFFFAOYSA-N

• 1,9-Dithia-4,12-diazadispiro[4.2.4^{8}.2^{5}]tetradecane dihydrochloride is a useful research compound. Its molecular formula is C10H20Cl2N2S2 and its molecular weight is 303.3 g/mol. The purity is usually 95%.

3-{3-[(4-Chlorophenyl)methoxy]phenyl}-1-phenylpyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 1234692-22-8

• Formula:
• C23H17ClN2O2

• InChI:
• InChI=1S/C23H17ClN2O2/c24-20-11-9-17(10-12-20)16-28-22-8-4-5-18(13-22)23-19(15-27)14-26(25-23)21-6-2-1-3-7-21/h1-15H,16H2

• InChIKey:
• LXNKCJZCCOUOAV-UHFFFAOYSA-N

• 3-{3-[(4-Chlorophenyl)methoxy]phenyl}-1-phenylpyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C23H17ClN2O2 and its molecular weight is 388.85. The purity is usually 95%.

2-(1-Benzofuran-2-yl)-N-(cyanomethyl)-N-cyclopentylpropanamide

Usually In Stock

• CAS RN:
• 2188292-22-8

• Formula:
• C18H20N2O2

• InChI:
• InChI=1S/C18H20N2O2/c1-13(17-12-14-6-2-5-9-16(14)22-17)18(21)20(11-10-19)15-7-3-4-8-15/h2,5-6,9,12-13,15H,3-4,7-8,11H2,1H3

• InChIKey:
• NTKLMGNLCXWVMD-UHFFFAOYSA-N

• 2-(1-Benzofuran-2-yl)-N-(cyanomethyl)-N-cyclopentylpropanamide is a useful research compound. Its molecular formula is C18H20N2O2 and its molecular weight is 296.37. The purity is usually 95%.

2-Bromo-1-(difluoromethoxy)-3-fluorobenzene

In Stock

• CAS RN:
• 1239492-22-8

• Formula:
• C7H4BrF3O

• InChI:
• InChI=1S/C7H4BrF3O/c8-6-4(9)2-1-3-5(6)12-7(10)11/h1-3,7H

• InChIKey:
• LTSAMTLMVHEJLB-UHFFFAOYSA-N

• 2-Bromo-1-(difluoromethoxy)-3-fluorobenzene is a useful research compound. Its molecular formula is C7H4BrF3O and its molecular weight is 241.007. The purity is usually 95%.

N-Methyl-1-(1-methyl-1,2,3,4-tetrahydro-6-quinolinyl)methanamine oxalate

• CAS RN:
• 1260789-19-2; 916792-22-8

• Formula:
• C14H20N2O4

• InChI:
• InChI=1S/C12H18N2.C2H2O4/c1-13-9-10-5-6-12-11(8-10)4-3-7-14(12)2;3-1(4)2(5)6/h5-6,8,13H,3-4,7,9H2,1-2H3;(H,3,4)(H,5,6)

• InChIKey:
• DLXNYTCFHGZUHA-UHFFFAOYSA-N

• N-Methyl-1-(1-methyl-1,2,3,4-tetrahydro-6-quinolinyl)methanamine oxalate is a useful research compound. Its molecular formula is C14H20N2O4 and its molecular weight is 280.324. The purity is usually 95%.